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Compound of Interest

Compound Name: 1,1,2-Trichloropropene

Cat. No.: B1605245 Get Quote

An In-Depth Technical Guide to the Physical Characteristics of 1,1,2-Trichloropropene

This technical guide provides a comprehensive overview of the core physical characteristics of

1,1,2-trichloropropene, tailored for researchers, scientists, and professionals in drug

development. This document compiles essential data, outlines experimental methodologies for

property determination, and presents a logical workflow for these characterizations.

Core Physical Properties
1,1,2-Trichloropropene, with the chemical formula C₃H₃Cl₃, is a halogenated aliphatic,

unsaturated hydrocarbon.[1] Its physical properties are crucial for understanding its behavior in

various chemical and biological systems.

Data Summary
The quantitative physical and chemical properties of 1,1,2-trichloropropene are summarized

in the table below. The data is a combination of experimental and calculated values from

various sources.
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Property Value Unit Source Type Reference

Molecular

Formula
C₃H₃Cl₃ - [1][2]

Molecular Weight 145.41 g/mol Computed [1][2][3]

IUPAC Name

1,1,2-

trichloroprop-1-

ene

- [1]

CAS Registry

Number
21400-25-9 - [1][2]

Normal Boiling

Point
384.25 K (111.1 °C) Calculated [3]

Vapor Pressure 39.1 mmHg Experimental [1]

Critical

Temperature
594.98 K Calculated [3]

Critical Pressure 4135.61 kPa Calculated [3]

Enthalpy of

Vaporization
35.55 kJ/mol Calculated [3]

Enthalpy of

Fusion
13.70 kJ/mol Calculated [3]

Octanol/Water

Partition Coeff.
2.892 Calculated [3]

Water Solubility -2.88 (log10 WS) mol/l Calculated [3]

Experimental Protocols for Physical
Characterization
While specific experimental data for 1,1,2-trichloropropene is limited, standard methodologies

for determining the physical properties of haloalkanes and haloarenes are well-established.[4]

[5][6][7][8]
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Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a volatile compound like 1,1,2-trichloropropene, a common method is

distillation.

Apparatus: A standard distillation setup including a round-bottom flask, a heating mantle, a

distillation head with a thermometer, a condenser, and a receiving flask.

Procedure:

The sample of 1,1,2-trichloropropene is placed in the round-bottom flask with boiling

chips.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation head to accurately measure the temperature of the vapor.

The sample is heated gently.

The temperature is recorded when the liquid is boiling steadily and a consistent

temperature is observed on the thermometer as the vapor condenses and collects in the

receiving flask. This temperature is the boiling point at the recorded atmospheric pressure.

Measurement of Density
Density, the mass per unit volume, is a fundamental physical property.

Apparatus: A pycnometer (a flask with a specific, accurately known volume) and an analytical

balance.

Procedure:

The empty pycnometer is weighed accurately.

It is then filled with the sample liquid (1,1,2-trichloropropene), ensuring no air bubbles

are present. The temperature of the sample is recorded.

The filled pycnometer is weighed again.
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The mass of the liquid is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Refractive Index
The refractive index measures how much the path of light is bent, or refracted, when entering

the substance. It is a characteristic property of a pure compound.

Apparatus: A refractometer (e.g., an Abbé refractometer).

Procedure:

A few drops of the 1,1,2-trichloropropene sample are placed on the prism of the

refractometer.

The prism is closed, and the instrument is adjusted to bring the dividing line between the

light and dark fields into sharp focus at the crosshairs.

The refractive index is read from the instrument's scale. The temperature at which the

measurement is made is also recorded, as the refractive index is temperature-dependent.

Logical Workflow for Physical Characterization
The following diagram illustrates a typical workflow for the physical characterization of a

chemical sample like 1,1,2-trichloropropene.
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Caption: Workflow for the physical characterization of 1,1,2-Trichloropropene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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